[(1-cyanocyclohexyl)carbamoyl]methyl 2-(1H-indol-3-yl)acetate

• IUPAC Name: [2-[(1-cyanocyclohexyl)amino]-2-oxoethyl] 2-(1H-indol-3-yl)acetate
• InChI: InChI=1S/C19H21N3O3/c20-13-19(8-4-1-5-9-19)22-17(23)12-25-18(24)10-14-11-21-16-7-3-2-6-15(14)16/h2-3,6-7,11,21H,1,4-5,8-10,12H2,(H,22,23)
• InChI Key: XTOKVZWIFOUYOL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C#N)NC(=O)COC(=O)CC2=CNC3=CC=CC=C32
• Molecular Formula: C19H21N3O3
• Molecular Weight: 339.4 g/mol

Description

Indole derivatives are significant in the field of medicinal chemistry. They are essential and efficient chemical precursors for generating biologically active structures. Methyl 2-(1H-indol-3-yl)acetate is an endogenous metabolite.

Synthesis Analysis

The synthesis of indole derivatives has been a topic of interest in recent years. For example, 1H-indole-3-carbaldehyde and its derivatives are significant because they are not only considered as a key in the synthesis of the pharmaceutically active compound and indole alkaloids but they have a vital role as precursors for the synthesis of various heterocyclic derivatives.

Chemical Reactions Analysis

Indole derivatives are often involved in Suzuki–Miyaura coupling reactions, a widely-applied transition metal catalysed carbon–carbon bond forming reaction.

Mechanism of Action

The mechanism of action of indole derivatives can vary greatly depending on the specific compound. Some indole derivatives have been found to inhibit tubulin polymerization.

Future Directions

The future directions in the field of indole derivatives are promising. They continue to be a focus in the development of new pharmaceuticals due to their wide range of biological activities.